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Compound of Interest

Compound Name: Methyl demeton

CAS No.: 8022-00-2

Cat. No.: B1221346

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical stability of the

organophosphorus insecticide demeton-s-methyl under various pH conditions. Understanding

the hydrolysis of this compound is critical for assessing its environmental fate, persistence, and

for developing effective analytical and remediation strategies. This document summarizes key

quantitative data, outlines detailed experimental protocols for stability testing, and provides

visual representations of degradation pathways and experimental workflows.

Quantitative Data on Demeton-S-Methyl Hydrolysis
The rate of hydrolysis of demeton-s-methyl is significantly influenced by the pH of the aqueous

solution and the temperature. The degradation is typically quantified by the half-life (DT₅₀),

which is the time required for 50% of the initial concentration of the compound to degrade. The

following table summarizes the available quantitative data on the hydrolysis of demeton-s-

methyl at different pH values and temperatures.
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pH Temperature (°C) Half-life (DT₅₀) Reference

3 70 4.9 hours [1]

4 22 63 days [2]

5.7 27 53 days [3]

7 20 56 days [2]

9 22 8 days [2]

9 70 1.25 hours [1]

Note: Some data may refer to "demeton-S", a closely related compound, but is included here

for comparative purposes.

The data clearly indicates that the hydrolysis of demeton-s-methyl is accelerated under alkaline

conditions (pH 9) and at elevated temperatures.[1][2] The compound is most stable in acidic to

neutral environments.[2]

Experimental Protocols for Hydrolysis Studies
The determination of the hydrolysis rate of a chemical substance as a function of pH is typically

performed according to internationally recognized guidelines, such as the OECD Guideline for

the Testing of Chemicals, Test No. 111: Hydrolysis as a Function of pH, or the US EPA OCSPP

Harmonized Test Guidelines 835.2120.[4][5] A generalized experimental protocol for

determining the chemical stability of demeton-s-methyl is detailed below.

Principle
The study involves treating sterile aqueous buffer solutions of different pH values (typically pH

4, 7, and 9) with a known concentration of demeton-s-methyl.[4] These solutions are then

incubated in the dark at a constant temperature.[4] Samples are collected at appropriate time

intervals and analyzed for the concentration of the parent compound and, if necessary, its

degradation products.[4]

Materials and Methods
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Test Substance: Analytical grade demeton-s-methyl of known purity. Radiolabeled (e.g., ¹⁴C)

demeton-s-methyl can be used to facilitate the determination of a mass balance and to

identify degradation products.[4]

Buffer Solutions: Sterile aqueous buffer solutions are prepared to maintain a constant pH

throughout the experiment. Commonly used buffer systems include:

pH 4: Acetate or citrate buffer

pH 7: Phosphate buffer

pH 9: Borate or phosphate buffer

Test System: The experiments are conducted in sterile glass vessels (e.g., flasks or vials) to

prevent microbial degradation. The vessels are incubated in a temperature-controlled

environment, such as an incubator or water bath, in the absence of light to prevent

photodegradation.[4]

Analytical Method: A validated analytical method with sufficient sensitivity and specificity is

required to quantify the concentration of demeton-s-methyl and its hydrolysis products. High-

Performance Liquid Chromatography (HPLC) coupled with a suitable detector (e.g., UV-Vis

or Mass Spectrometry) is a common technique. Gas Chromatography (GC) with a flame

photometric detector (FPD) or a nitrogen-phosphorus detector (NPD) can also be used.[3]

Experimental Procedure
Preparation of Test Solutions: A stock solution of demeton-s-methyl is prepared in a suitable

solvent. Aliquots of the stock solution are added to the sterile buffer solutions to achieve the

desired initial concentration. The concentration should not exceed half of the substance's

water solubility.

Incubation: The test vessels are incubated at a constant temperature (e.g., 20°C or 25°C). To

investigate the effect of temperature, studies can be conducted at multiple temperatures.[5]

Sampling: Samples are collected from each test solution at predetermined time intervals.

The sampling frequency should be sufficient to define the degradation kinetics, with more

frequent sampling at the beginning of the study.
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Sample Analysis: The collected samples are analyzed to determine the concentration of

demeton-s-methyl. If degradation products are being monitored, their concentrations are also

determined.

Data Analysis: The concentration of demeton-s-methyl is plotted against time. The rate of

hydrolysis is determined assuming pseudo-first-order kinetics. The half-life (DT₅₀) is

calculated from the rate constant (k) using the formula: DT₅₀ = ln(2) / k.

Visualizations
Proposed Hydrolysis Pathway of Demeton-S-Methyl
The hydrolysis of demeton-s-methyl, an organophosphorothioate, can proceed through

different mechanisms depending on the pH of the medium. The primary point of hydrolytic

attack is the phosphorus atom, leading to the cleavage of either the P-S or P-O bonds.
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Caption: Proposed hydrolysis pathway of demeton-s-methyl under different pH conditions.

Experimental Workflow for a Hydrolysis Study
The following diagram illustrates a typical workflow for conducting a hydrolysis study according

to established guidelines.
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Caption: Generalized experimental workflow for a demeton-s-methyl hydrolysis study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Demeton-S-methyl | C6H15O3PS2 | CID 13526 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Demeton-S-methyl [sitem.herts.ac.uk]

3. Demeton-S | C8H19O3PS2 | CID 24723 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. Hydrolysis rate | Pesticide Registration Toolkit | Food and Agriculture Organization of the
United Nations [fao.org]

5. APPENDIX D: MEASUREMENT OF HYDROLYSIS - ECETOC [ecetoc.org]

To cite this document: BenchChem. [Chemical Stability of Demeton-S-Methyl: An In-depth
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1221346/docs#chemical-stability-of-demeton-s-
methyl-an-in-depth-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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